Cas no 475156-74-2 (6-Benzyl-6-azabicyclo[3.1.0]hexan-2-one)
475156-74-2 structure
Product Name:6-Benzyl-6-azabicyclo[3.1.0]hexan-2-one
CAS No:475156-74-2
MF:C12H13NO
MW:187.237723112106
CID:2828498
PubChem ID:12119765
Update Time:2025-04-21
6-Benzyl-6-azabicyclo[3.1.0]hexan-2-one Chemical and Physical Properties
Names and Identifiers
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- VHHIGNHRQATOES-UHFFFAOYSA-N
- DTXSID80477933
- SCHEMBL15817558
- 475156-74-2
- 6-Azabicyclo[3.1.0]hexan-2-one, 6-(phenylmethyl)-
- 6-Benzyl-6-azabicyclo[3.1.0]hexan-2-one
-
- Inchi: 1S/C12H13NO/c14-11-7-6-10-12(11)13(10)8-9-4-2-1-3-5-9/h1-5,10,12H,6-8H2
- InChI Key: VHHIGNHRQATOES-UHFFFAOYSA-N
- SMILES: O=C1CCC2C1N2CC1C=CC=CC=1
Computed Properties
- Exact Mass: 187.099714038Da
- Monoisotopic Mass: 187.099714038Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 20.1Ų
6-Benzyl-6-azabicyclo[3.1.0]hexan-2-one Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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